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Compound of Interest

Compound Name: Isodecyl diphenyl phosphate

Cat. No.: B118952 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of

isodecyl diphenyl phosphate (IDDP). The information is presented to support research,

scientific investigation, and professionals in the field of drug development. All quantitative data

are summarized in structured tables for ease of comparison, and detailed experimental

methodologies for key cited experiments are provided.

Chemical Identity and Structure
Isodecyl diphenyl phosphate is an organophosphate ester. It is a complex substance due to

the isomeric nature of the isodecyl group, which arises from the production process of the

decanol used in its synthesis.

Chemical Structure:

Caption: General chemical structure of isodecyl diphenyl phosphate.

Table 1: Chemical Identification
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Identifier Value Reference(s)

IUPAC Name
8-methylnonyl diphenyl

phosphate
[1]

CAS Number 29761-21-5 [1][2][3]

EC Number 249-828-6 [1][3]

Molecular Formula C22H31O4P [3]

Molecular Weight 390.5 g/mol [3]

Synonyms
IDDP, Phosflex 390®, Diphenyl

isodecyl phosphate
[1][3]

Physicochemical Properties
Isodecyl diphenyl phosphate is a clear, oily liquid at room temperature.[3] Its

physicochemical properties are crucial for understanding its environmental fate, transport, and

potential biological interactions.

Table 2: Physical and Chemical Properties
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Property Value
Temperature
(°C)

Pressure Reference(s)

Physical State Liquid 20 101.3 kPa [3]

Melting/Pour

Point
< -50 °C - 101.3 kPa [3]

Boiling Point
> 245 °C

(decomposes)
- 101.3 kPa [3]

Density 1.07 - 1.09 g/cm³ 20 - [3]

Vapor Pressure 3.6 x 10⁻⁵ Pa 20 - [3]

Water Solubility
0.011 - 0.75

mg/L
22 - 25 - [3]

Log Kow

(Octanol/Water

Partition

Coefficient)

5.44 25 - [1][3]

Flash Point 240 °C - 101.3 kPa [3]

Decomposition

Temperature
245 °C - 1.33 kPa [3]

Experimental Protocols
The following sections detail the methodologies for determining key physicochemical properties

of isodecyl diphenyl phosphate.

This method is based on the procedure described by Saeger et al. (1979) and is suitable for

substances with low water solubility.[3]

Experimental Workflow:
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Preparation

Equilibration

Phase Separation

Analysis

Add 25 mL of Isodecyl Diphenyl Phosphate to 500 mL of purified water

Shake for 48 hours

Let stand for 1 week in the dark

Centrifuge aqueous phase at 20,000 g for 1 hour

Extract aqueous phase with methylene dichloride

Analyze extract by Gas Chromatography (GC)

Click to download full resolution via product page

Caption: Workflow for water solubility determination by the shake flask method.

Detailed Methodology:

Preparation: A volume of 25 mL of the test substance (commercial isodecyl diphenyl
phosphate) is added to 500 mL of purified water in a suitable vessel.[3]
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Equilibration: The vessel is sealed and shaken vigorously for 48 hours at a constant

temperature. Following shaking, the solution is allowed to stand undisturbed for one week in

the dark to ensure phase separation.[3]

Phase Separation: To remove any micro-droplets of the undissolved substance, the aqueous

phase is carefully separated and centrifuged at 20,000 g for one hour.[3]

Extraction and Analysis: The clarified aqueous phase is then extracted twice with a suitable

solvent, such as methylene dichloride. The concentration of isodecyl diphenyl phosphate
in the extracts is determined using an appropriate analytical technique, such as gas

chromatography (GC) with a suitable detector.[3]

This method, as described by RIC (2004), is also suitable for substances with low water

solubility and aims to minimize the formation of micro-emulsions.[3]

Experimental Workflow:
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Setup

Substance Addition

Sampling and Analysis

Stir distilled water in a large glass vessel at 100 rpm for 24 hours

Add a 4 µL drop of the test substance to the water surface

Take periodic samples of the aqueous phase

Analyze samples to determine the concentration until a plateau is reached
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Preparation

Equilibration

Phase Separation

Analysis

Dissolve isodecyl diphenyl phosphate in n-octanol at various concentrations

Shake 100 mL of the octanol solution with 500 mL of purified water for 48 hours in the dark

Allow phases to separate

Centrifuge if necessary to ensure complete separation

Determine the concentration of the test substance in both the n-octanol and water phases

Calculate the partition coefficient (Kow)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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